N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine

• Molecular Formula: C19H26N2
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N,N'-dibenzyl-2-ethylpropane-1,3-diamine
• InChI: InChI=1S/C19H26N2/c1-2-17(13-20-15-18-9-5-3-6-10-18)14-21-16-19-11-7-4-8-12-19/h3-12,17,20-21H,2,13-16H2,1H3
• InChI Key: LBPUDTOJZROMLF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNCC1=CC=CC=C1)CNCC2=CC=CC=C2

Description

N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine is an organic compound that belongs to the class of benzylamines Benzylamines are characterized by the presence of a benzyl group attached to an amine functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine typically involves the reaction of benzylamine with appropriate alkylating agents under controlled conditions. One common method involves the use of benzyl chloride and ammonia, followed by reductive amination of benzaldehyde over Raney nickel . The reaction conditions often require specific temperatures and pH levels to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of benzylamines, including this compound, often involves large-scale reactions using similar synthetic routes. The use of catalysts such as Raney nickel and controlled reaction environments are crucial for efficient production. The process may also involve purification steps to isolate the desired compound from by-products.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or osmium tetroxide (OsO4).

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of nickel or rhodium catalysts.

Substitution: The compound can participate in nucleophilic substitution reactions with electrophiles such as alkyl halides.

Common Reagents and Conditions

Oxidizing Agents: KMnO4, OsO4

Reducing Agents: H2/Ni, H2/Rh

Nucleophiles: RLi, RMgX, RCuLi

Electrophiles: RCOCl, RCHO, CH3I

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding amides or carbonyl compounds, while reduction can produce secondary amines .

Scientific Research Applications

N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its potential therapeutic applications, including as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of corrosion inhibitors and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine involves its interaction with molecular targets such as enzymes and receptors. The compound may act as an inhibitor or activator of specific biochemical pathways, depending on its structure and functional groups . The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

N-Benzylethanolamine: Used in the synthesis of imidazoles and benzofused hydroxamic acids.

N-Benzyl-α-methylbenzylamine: Utilized in the preparation of integrin antagonists.

Benzylamine: A common precursor in organic chemistry and industrial production of pharmaceuticals.

Uniqueness

N-benzyl-N-{2-[(benzylamino)methyl]butyl}amine is unique due to its specific structure, which allows it to participate in a variety of chemical reactions and interact with different molecular targets. Its versatility makes it valuable in multiple scientific and industrial applications.